5-Acetyl-2-(methanesulfinyl)thiophene-3-carbonitrile

• CAS No.: 116170-24-2
• Molecular Formula: C8H7NO2S2
• Molecular Weight: 213.3 g/mol
• IUPAC Name: 5-acetyl-2-methylsulfinylthiophene-3-carbonitrile
• InChI: InChI=1S/C8H7NO2S2/c1-5(10)7-3-6(4-9)8(12-7)13(2)11/h3H,1-2H3
• InChI Key: IQIPNFOHABBEAP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(S1)S(=O)C)C#N

Description

5-Acetyl-2-(methanesulfinyl)thiophene-3-carbonitrile is a useful research compound. Its molecular formula is C8H7NO2S2 and its molecular weight is 213.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.0 g of 83% m-chloroperbenzoic acid are gradually added while stirring at a temperature of 0°-5° C. in 45 minutes to a solution of 5.0 g of 2-methylthio-3-cyano-5-acetylthiophene in 500 ml of methylene chloride. After stirring for another 30 minutes at 5° C., a saturated solution of sodium bicarbonate in approximately 50 ml of water is added; the reaction mixture is then stirred for 60 minutes. The organic layer is separated, washed with water and dried. After distilling off the solvent, the desired product is obtained in a yield of 4.6 g; melting-point 150° C.